Cas no 2680669-24-1 (benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate)

• Product Name: benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate
• CAS No: 2680669-24-1
• MF: C₁₅H₁₀F₅N₃O₄
• MW: 391.249620914459
• CID: 5621925
• PubChem ID: 165934095
• Update Time: 2025-05-22

benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-yl]carbamate
• 2680669-24-1
• EN300-28302677
• benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate

• Inchi： 1S/C15H10F5N3O4/c16-14(17,15(18,19)20)12-6-10(11(7-21-12)23(25)26)22-13(24)27-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,21,22,24)
• InChI Key： DZMMDVGEQFVJNN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=C(C(=CN=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 391.05914662g/mol
• Monoisotopic Mass: 391.05914662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate

Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate (CAS No. 2680669-24-1): A Comprehensive Overview

Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate (CAS No. 2680669-24-1) is a specialized pyridine derivative with a unique molecular structure that combines a nitro group, a pentafluoroethyl moiety, and a carbamate functional group. This compound has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science due to its versatile properties and potential applications.

The molecular formula of Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate is C15H10F5N3O4, with a molecular weight of 391.25 g/mol. The presence of the pentafluoroethyl group enhances the compound's lipophilicity, making it an interesting candidate for drug design and pesticide development. Researchers are particularly intrigued by its potential as a building block for more complex molecules in pharmaceutical synthesis.

In recent years, the demand for fluorinated pyridine derivatives like Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate has increased significantly, driven by the growing interest in fluorine chemistry and its applications in life sciences. The compound's unique combination of a nitro group and fluorine atoms makes it particularly valuable for studying electron-withdrawing effects in molecular systems, a hot topic in modern computational chemistry and molecular modeling.

The synthesis of Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate typically involves multi-step organic reactions, starting from commercially available pyridine precursors. The nitration and fluorination steps are particularly crucial in determining the final product's purity and yield. Current research focuses on optimizing these synthetic pathways to improve efficiency and reduce environmental impact, aligning with the growing trend of green chemistry in the pharmaceutical industry.

One of the most promising applications of Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate lies in the development of novel agrochemicals. The compound's structural features suggest potential activity against various plant pathogens, making it a candidate for crop protection research. This aligns with current global concerns about food security and the need for more effective pest control solutions that are environmentally sustainable.

In the pharmaceutical sector, Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate has shown potential as an intermediate in the synthesis of bioactive molecules. The carbamate group in particular is known to contribute to various pharmacological activities, including enzyme inhibition and receptor modulation. Researchers are exploring its use in developing compounds for central nervous system disorders and metabolic diseases, areas of high unmet medical need.

The compound's physical and chemical properties are of particular interest to researchers. Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate typically appears as a pale yellow to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point, stability, and spectroscopic characteristics make it suitable for various analytical applications and quality control procedures in chemical manufacturing.

From a commercial perspective, the market for Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate is expected to grow steadily, driven by increasing R&D investments in specialty chemicals and fine chemicals. The compound's CAS number (2680669-24-1) serves as a unique identifier in global chemical databases, facilitating its tracking in supply chain management and regulatory compliance processes.

Quality control of Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of robust analytical methods for this and similar compounds is an active area of research in analytical chemistry.

Looking to the future, Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate represents an important example of how structural modification of basic heterocyclic scaffolds can lead to compounds with unique properties and potential applications. As research continues into fluorinated compounds and their biological activities, this molecule will likely remain an important subject of study in both academic and industrial settings.

For researchers working with Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture. These precautions help preserve its chemical integrity for various applications in chemical synthesis and material science research.

The scientific community continues to explore new derivatives and analogs of Benzyl N-5-nitro-2-(1,1,2,2,2-pentafluoroethyl)pyridin-4-ylcarbamate, seeking to unlock additional functionalities and applications. This ongoing research exemplifies the dynamic nature of heterocyclic chemistry and its importance in addressing contemporary challenges in healthcare, agriculture, and advanced materials development.